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Compound of Interest

Benzenesulfinyl chloride, 4-
Compound Name:

methoxy-
CAS No.: 31401-23-7
Cat. No.: B14682940

Get Quote

\ J

Primary CAS: 31401-23-7 Synonyms: p-Methoxybenzenesulfinyl chloride; p-Anisylsulfinyl
chloride Chemical Formula: C7H7ClO2S (Wait: Sulfinyl is SO, Sulfonyl is SO2. Correct formula
for Sulfinyl is C7H7CIOS) Correct Formula: C7H7CIOS Molecular Weight: 190.65 g/mol

Executive Summary & Critical Distinction

Warning: Do not confuse this compound with its oxidized analog, 4-methoxybenzenesulfonyl
chloride (CAS 98-68-0), or its methyl analog, 4-methylbenzenesulfinyl chloride (CAS 10439-23-
3).

4-Methoxybenzenesulfinyl chloride is a reactive, moisture-sensitive electrophile used primarily
as a transient intermediate in the synthesis of chiral sulfoxides and sulfinamides. Unlike the
stable, crystalline sulfonyl chloride, the sulfinyl chloride is typically an orange oil that must be
handled under strictly anhydrous conditions.

Physicochemical & Solubility Profile
Solubility Data Table
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Quantitative solubility data for reactive intermediates is defined by kinetic stability rather than

thermodynamic equilibrium. The following table categorizes solvents based on chemical

compatibility and utility in synthesis.

Solvent Class

Specific Solvents

Solubility Status

Operational Notes

Pentane, Hexane,

Used in workup to

precipitate inorganic

Alkanes Soluble catalysts (e.g., BiCls).
Heptane ]
The product remains
in the supernatant.
Preferred solvents for
) subsequent
Dichloromethane -
) ) nucleophilic
Chlorinated (DCM), Chloroform, Highly Soluble o
substitutions (e.g.,
1,2-DCE . .
with Grignard
reagents or amines).
Excellent stability;
) often used for
Aromatic Toluene, Benzene Soluble ) ) )
azeotropic drying prior
to reaction.
Compatible, provided
THF, Diethyl Ether, the solvent is
Ethers Soluble
MTBE anhydrous and
peroxide-free.
Reacts violently.
Rapid hydrolysis to 4-
] Water, Methanol, ) ]
Protic Incompatible methoxybenzenesulfin
Ethanol ) ] ]
ic acid or sulfinate
esters.
) ] Acts as both reagent
Thionyl Chloride )
Reagent Soluble and solvent during
(SOClIz) .
synthesis.
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Stability & Reactivity

The compound is an "orange oil" that degrades upon exposure to atmospheric moisture.
e Hydrolysis: Reacts with water to form 4-methoxybenzenesulfinic acid (CAS 20277-69-4).

o Thermal Stability: Distillation is hazardous and can lead to decomposition. Purification is
typically achieved via solvent extraction (Pentane) rather than thermal fractionation.

Synthesis & Experimental Protocol

Standard Procedure via Bi(lll) Catalysis

Because 4-methoxybenzenesulfinyl chloride is often unavailable commercially in high purity, it
is best prepared in situ or freshly isolated using the Bismuth(lll)-catalyzed activation of thionyl
chloride. This method avoids the harsh conditions of traditional Friedel-Crafts sulfinylation.

Protocol: BiCls-Catalyzed Synthesis from Anisole

Reference:Synlett2003, 5, 631-634.

Reagents:

Anisole (PhOMe): 25.3 mmol (2.74 g)[1]

Thionyl Chloride (SOCI2): 247 mmol (18 mL) [Freshly Distilled][1]

Bismuth(lIl) Chloride (BiCls): 0.51 mmol (160 mg) [Catalyst][1]

Solvent: Pentane (for workup)[1]
Step-by-Step Workflow:

e Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser under an Argon atmosphere.

e Activation: Add BiCls (160 mg) and SOCI2 (18 mL) to the flask. Stir to suspend the catalyst.

o Addition: Add Anisole (2.74 g) in a single portion.
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¢ Reaction: Heat the mixture to 60°C for 1 hour.

o Observation: Evolution of HCI gas (use a scrubber). The solution will turn from colorless to
red-orange.[1]

e Concentration: Cool the mixture to 0°C (ice bath). Remove excess SOCIz under reduced
pressure (0.1 Torr).

o Result: A crude orange oil remains.[1]

« Purification (Solubility-Based):

[¢]

Add Pentane (50 mL) to the residue.

[e]

BiCls (catalyst) is insoluble in pentane and will precipitate.

o

Filter the mixture under inert atmosphere (or decant carefully).

[¢]

Concentrate the pentane filtrate under reduced pressure.[1]

e Yield: ~99% of 4-methoxybenzenesulfinyl chloride as an orange oil.

Mechanistic Visualization

The following diagrams illustrate the synthesis pathway and the critical hydrolysis failure mode.
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Caption: Figure 1. Bi(lll)-catalyzed synthesis pathway and moisture-induced degradation.
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Solvent Selection Decision Tree

Select Solvent for

4-Methoxybenzenesulfinyl Chloride

Is the solvent Protic?
(Water, MeOH, EtOH)

STOP: Decomposition
(Hydrolysis/Solvolysis)

Use PENTANE/HEXANE

(Precipitates Catalyst)

Use DCM or THF
(Standard Synthesis)

Click to download full resolution via product page
Caption: Figure 2. Solvent compatibility logic for handling sulfinyl chlorides.
Handling & Storage
o Storage: Store under Argon/Nitrogen at -20°C.

¢ Container: Schlenk flask or sealed vial with PTFE-lined cap.
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* PPE: Wear chemical-resistant gloves (Nitrile) and safety goggles. The compound is
corrosive and releases HCI upon contact with moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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